Cas no 91187-87-0 (N-(pyrrolidin-3-ylmethyl)propan-2-amine)

N-(pyrrolidin-3-ylmethyl)propan-2-amine structure
91187-87-0 structure
Product Name:N-(pyrrolidin-3-ylmethyl)propan-2-amine
CAS No:91187-87-0
MF:C8H18N2
MW:142.241921901703
CID:2131662
PubChem ID:13491802
Update Time:2025-04-21

N-(pyrrolidin-3-ylmethyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-(pyrrolidin-3-ylmethyl)propan-2-amine
    • DB-352429
    • DTXSID30542100
    • SCHEMBL4505166
    • 91187-87-0
    • AKOS012304863
    • (propan-2-yl)[(pyrrolidin-3-yl)methyl]amine
    • N-[(Pyrrolidin-3-yl)methyl]propan-2-amine
    • 3-[(2-propyl)aminomethyl]pyrrolidine
    • VJPYEYRKXXVWNA-UHFFFAOYSA-N
    • N-(2-propyl)-3-pyrrolidinemethanamine
    • Isopropyl-pyrrolidin-3-ylmethyl-amine
    • Inchi: 1S/C8H18N2/c1-7(2)10-6-8-3-4-9-5-8/h7-10H,3-6H2,1-2H3
    • InChI Key: VJPYEYRKXXVWNA-UHFFFAOYSA-N
    • SMILES: N1CCC(CNC(C)C)C1

Computed Properties

  • Exact Mass: 142.146998583Da
  • Monoisotopic Mass: 142.146998583Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 91.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 24.1Ų
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